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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the environmental fate and

degradation of 1,2-epoxytetradecane, a compound of interest in various industrial

applications. Due to the limited availability of direct experimental data, this guide combines

existing information on similar long-chain epoxides and alkanes with predictive computational

models to build a thorough environmental profile. This document covers the physicochemical

properties, biodegradation pathways, abiotic degradation mechanisms, and bioaccumulation

potential of 1,2-epoxytetradecane. Detailed experimental protocols for key environmental fate

studies are also provided to guide further research.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of 1,2-epoxytetradecane is

crucial for predicting its environmental distribution and behavior. The following table

summarizes key properties, including a combination of experimental data and values predicted

using EPI Suite™, a widely used quantitative structure-activity relationship (QSAR) modeling

program.
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Property Value Reference/Method

Molecular Formula C₁₄H₂₈O --INVALID-LINK--

Molecular Weight 212.37 g/mol --INVALID-LINK--

CAS Number 3234-28-4 --INVALID-LINK--

Appearance Clear, colorless liquid --INVALID-LINK--

Boiling Point 95-96 °C at 0.4 mmHg --INVALID-LINK--

Melting Point < 20 °C --INVALID-LINK--

Density 0.845 g/mL at 25 °C --INVALID-LINK--

Water Solubility 0.13 mg/L at 20 °C --INVALID-LINK--

Vapor Pressure 0.0013 Pa at 25 °C EPI Suite™ Prediction

Log Kₒw (Octanol-Water

Partition Coefficient)
5.77 EPI Suite™ Prediction

Environmental Fate and Degradation
The environmental fate of 1,2-epoxytetradecane is governed by a combination of biotic and

abiotic degradation processes, as well as its potential to partition into different environmental

compartments.

Biodegradation
The primary route of biodegradation for 1,2-epoxytetradecane is expected to be microbial

metabolism. While specific studies on this compound are limited, the degradation pathways for

similar long-chain alkanes and epoxides are well-documented.

Predicted Biodegradability:
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Parameter Prediction Method

Ready Biodegradability Not readily biodegradable EPI Suite™ (BIOWIN)

Biodegradation Half-life in

Water
Weeks to months EPI Suite™ (BIOWIN)

Biodegradation Half-life in Soil Months EPI Suite™ (BIOWIN)

Proposed Biodegradation Pathway:

The biodegradation of 1,2-epoxytetradecane is likely initiated by the enzymatic action of

epoxide hydrolases, which are widespread in microorganisms such as Pseudomonas and

Rhodococcus species.[1][2][3] These enzymes catalyze the hydrolysis of the epoxide ring to

form the corresponding diol, 1,2-tetradecanediol. This diol can then undergo further

degradation through pathways similar to those for long-chain alkanes, involving oxidation of the

terminal methyl group to a carboxylic acid, followed by β-oxidation.

Phase 1: Epoxide Ring Opening Phase 2: Alkane Chain Degradation

1,2-Epoxytetradecane 1,2-TetradecanediolEpoxide Hydrolase Tetradecanoic Acid DerivativeOxidation β-Oxidation Pathway CO₂ + H₂O

Click to download full resolution via product page

Proposed biodegradation pathway of 1,2-epoxytetradecane.

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, can also contribute to the

transformation of 1,2-epoxytetradecane in the environment.

Predicted Abiotic Degradation:
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Process Predicted Half-life Method

Hydrolysis Stable at neutral pH EPI Suite™ (HYDROWIN)

Atmospheric Photolysis

(reaction with OH radicals)
1.5 days EPI Suite™ (AOPWIN)

Hydrolysis: The epoxide ring can undergo hydrolysis, particularly under acidic or basic

conditions. However, at environmentally relevant pH (5-9), the hydrolysis of long-chain aliphatic

epoxides is generally slow. EPI Suite™ predicts that 1,2-epoxytetradecane will be relatively

stable to hydrolysis.

Atmospheric Photodegradation: If volatilized into the atmosphere, 1,2-epoxytetradecane is

expected to be degraded by reaction with photochemically produced hydroxyl radicals (•OH).

The estimated atmospheric half-life is relatively short, suggesting this is a significant

degradation pathway in the air.

Environmental Partitioning
The high lipophilicity of 1,2-epoxytetradecane, indicated by its high Log Kₒw, suggests a

strong tendency to partition from water into organic matrices such as soil, sediment, and biota.

Predicted Partitioning Behavior:

Parameter Predicted Value Method

Soil Adsorption Coefficient

(Kₒc)
13,800 L/kg EPI Suite™ (KOCWIN)

Bioconcentration Factor (BCF) 1,200 L/kg EPI Suite™ (BCFBAF)

Soil and Sediment Sorption: The predicted high Kₒc value indicates that 1,2-epoxytetradecane
will be strongly adsorbed to soil and sediment organic matter, limiting its mobility in these

compartments.

Bioaccumulation Potential: The predicted BCF suggests a high potential for bioaccumulation in

aquatic organisms. This is consistent with its high lipophilicity.
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Experimental Protocols
To obtain definitive data on the environmental fate of 1,2-epoxytetradecane, standardized

experimental studies are required. The following sections outline the methodologies for key

OECD test guidelines.

Ready Biodegradability - OECD 301D: Closed Bottle Test
This test evaluates the ready biodegradability of poorly soluble substances in an aerobic

aqueous medium.

Methodology:

Test System: A series of sealed glass bottles containing a defined mineral medium, the test

substance (at a concentration of 2-5 mg/L), and a microbial inoculum from a sewage

treatment plant.

Procedure: The bottles are filled completely, sealed, and incubated in the dark at a constant

temperature (20 ± 1°C) for 28 days.

Measurement: The depletion of dissolved oxygen is measured at regular intervals.

Endpoint: The percentage of biodegradation is calculated as the ratio of the biochemical

oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window.

Bioaccumulation in Fish - OECD 305
This guideline describes a procedure to characterize the bioconcentration potential of a

substance in fish.

Methodology:

Test Organism: A suitable fish species, such as the zebrafish (Danio rerio), is used.

Exposure Phase: Fish are exposed to a constant, low concentration of the test substance in

a flow-through system for a period of up to 28 days.
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Depuration Phase: After the exposure phase, the fish are transferred to a clean water system

for a depuration period.

Sampling and Analysis: Fish and water samples are taken at regular intervals during both

phases and analyzed for the concentration of the test substance.

Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration

of the test substance in the fish to its concentration in the water at steady state.

Adsorption/Desorption - OECD 106: Batch Equilibrium
Method
This method is used to determine the adsorption and desorption potential of a chemical on

different soil types.

Methodology:

Test System: A suspension of a known mass of soil in a solution of the test substance in 0.01

M CaCl₂. A range of soil types with varying organic carbon content and pH should be used.

Equilibration: The soil suspensions are agitated for a predetermined period to reach

equilibrium.

Analysis: After equilibration, the soil and aqueous phases are separated by centrifugation,

and the concentration of the test substance in the aqueous phase is measured.

Calculation: The amount of substance adsorbed to the soil is calculated from the difference

between the initial and final concentrations in the aqueous phase.

Endpoint: The soil adsorption coefficient (Kₒc) is calculated by normalizing the adsorption

coefficient (Kd) to the organic carbon content of the soil.

Experimental and Logical Workflow
The assessment of the environmental fate of a chemical like 1,2-epoxytetradecane follows a

logical progression of testing and data analysis.
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General workflow for environmental fate assessment.

Conclusion
Based on its physicochemical properties and predictive modeling, 1,2-epoxytetradecane is

expected to be a persistent and bioaccumulative substance in the environment. Its low water

solubility and high lipophilicity will lead to strong partitioning to soil, sediment, and biota. While

not readily biodegradable, it is expected to undergo slow microbial degradation initiated by

epoxide hydrolases. Atmospheric photolysis represents a significant degradation pathway if the

compound volatilizes. Due to its predicted high bioaccumulation potential and aquatic toxicity,

further experimental investigation into the environmental fate and effects of 1,2-
epoxytetradecane is warranted to fully characterize its environmental risk profile. The

experimental protocols outlined in this guide provide a framework for conducting such studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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